Cas no 1261567-85-4 (3-Hydroxy-4-nitrobenzenesulfonyl chloride)

3-Hydroxy-4-nitrobenzenesulfonyl chloride is a sulfonyl chloride derivative primarily used as an intermediate in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the presence of both the sulfonyl chloride and nitro groups, facilitating efficient nucleophilic substitution reactions. The hydroxyl group further enhances its versatility by enabling additional functionalization. This compound is valuable in pharmaceutical and agrochemical research, where precise sulfonylation reactions are required. It is typically handled under controlled conditions due to its moisture sensitivity, ensuring optimal performance in synthetic applications.

3-Hydroxy-4-nitrobenzenesulfonyl chloride structure

1261567-85-4 structure

Product Name:3-Hydroxy-4-nitrobenzenesulfonyl chloride

CAS No:1261567-85-4

MF:C₆H₄ClNO₅S

MW:237.617659568787

CID:4962882

Update Time:2026-02-27

3-Hydroxy-4-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-4-nitrobenzenesulfonyl chloride
- 3-Hydroxy-4-nitrobenzenesulfonyl chloride
- Inchi： 1S/C6H4ClNO5S/c7-14(12,13)4-1-2-5(8(10)11)6(9)3-4/h1-3,9H
- InChI Key： KZLATXXYIOQJMI-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=C(C=1)O)[N+](=O)[O-])(=O)=O

Computed Properties

Exact Mass: 236.9498711 g/mol
Monoisotopic Mass: 236.9498711 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 109
Molecular Weight: 237.62

3-Hydroxy-4-nitrobenzenesulfonyl chloride Pricemore >>

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Alichem	A014003262-250mg	3-Hydroxy-4-nitrobenzenesulfonyl chloride	1261567-85-4	97%	250mg	494.40 USD	2021-06-22
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Alichem	A014003262-1g	3-Hydroxy-4-nitrobenzenesulfonyl chloride	1261567-85-4	97%	1g	1,549.60 USD	2021-06-22
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Enamine	EN300-6493315-0.25g	3-hydroxy-4-nitrobenzene-1-sulfonyl chloride	1261567-85-4		0.25g	$999.0	2023-05-25
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